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Compound of Interest

Compound Name: Butyl sulfate

Cat. No.: B8699800 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the determination of total

and potential sulfate in butanol using ion chromatography (IC). Two primary methods, based on

ASTM D7328-07 and ASTM D7319-09, are presented: one involving sample evaporation and

reconstitution, and the other utilizing direct sample injection.[1][2] These methods are crucial for

quality control in the biofuels industry and for ensuring the purity of butanol used in various

chemical and pharmaceutical applications.

Method 1: Evaporation and Reconstitution (Based
on ASTM D7328-07)
This method is suitable for the determination of total and potential inorganic sulfate in butanol

samples. It involves the evaporation of the butanol matrix, followed by the reconstitution of the

residue in an aqueous solution prior to IC analysis.[1]

Experimental Protocol
1. Sample Preparation

Total Sulfate:
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Pipette 2.0 mL of the butanol sample into a 20 mL glass scintillation vial.

Place the vial in an evaporator module set to 65 °C to evaporate the sample to dryness.

After cooling to room temperature, add 2.0 mL of deionized (DI) water to the vial.

Vortex the vial vigorously to dissolve the residue.

Sonicate the reconstituted sample for 5 minutes. The sample is now ready for injection.[1]

Potential Sulfate:

Follow steps 1 and 2 as for "Total Sulfate" to evaporate the butanol sample to dryness.

After cooling to room temperature, add 2.0 mL of 0.90% hydrogen peroxide solution to the

vial. The hydrogen peroxide acts as an oxidizing agent to convert all sulfur species to

sulfate.[1]

Vortex the vial vigorously to dissolve the residue.

Sonicate the sample for 5 minutes. The sample is now ready for injection.[1]

2. Ion Chromatography System and Conditions

Parameter Setting

IC System
A standard ion chromatography system with a

suppressed conductivity detector.

Column
Dionex IonPac AS4A-SC Carbonate Eluent

Anion-Exchange Column.[1]

Eluent A suitable carbonate/bicarbonate eluent.

Flow Rate Typically 1.0 - 2.0 mL/min.

Injection Volume 5 µL.[1]

Detection Suppressed conductivity.[1]
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Method Performance
Quantitative data for this method, including linearity, limits of detection (LOD), and limits of

quantification (LOQ), are summarized in the table below.

Analyte Linearity (r²)
Limit of Detection
(LOD) (mg/L)

Limit of
Quantification
(LOQ) (mg/L)

Sulfate >0.999 0.05 0.15

Method 2: Direct Injection (Based on ASTM D7319-
09)
This method provides a more rapid analysis by directly injecting the butanol sample into the IC

system. It is suitable for determining total and potential inorganic sulfate in butanol intended as

a gasoline additive.[2]

Experimental Protocol
1. Sample Preparation

Total Sulfate:

No preparation is required. The butanol sample is injected directly.

Potential Sulfate:

Add 0.5 mL of 30% hydrogen peroxide solution to 9.5 mL of the butanol sample in a clean

vial.

Mix the solution thoroughly. The sample is now ready for direct injection.[2]

2. Ion Chromatography System and Conditions
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Parameter Setting

IC System

A standard ion chromatography system with a

suppressed conductivity detector (e.g., Dionex

ICS-2100).[2]

Column
Dionex IonPac AS22 Carbonate Eluent Anion-

Exchange Column.[2]

Eluent A suitable carbonate/bicarbonate eluent.

Flow Rate Typically 1.0 - 1.2 mL/min.

Injection Volume 5 µL.[2]

Detection Suppressed conductivity.[2]

Run Time Approximately 20 minutes.[2]

Method Performance
Quantitative data for the direct injection method are presented below.

Analyte Linearity (r²)
Limit of Detection
(LOD) (mg/L)

Limit of
Quantification
(LOQ) (mg/L)

Sulfate >0.999 0.1 0.4

Experimental Workflow Diagrams
The following diagrams illustrate the logical flow of the two described methods for sulfate

determination in butanol.
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Workflow for Sulfate Determination in Butanol (Evaporation Method)

Sample Preparation

Reconstitution

IC Analysis

Butanol Sample

Evaporate to Dryness at 65°C

Add DI Water

For Total Sulfate

Add 0.90% H2O2

For Potential Sulfate

Vortex to Dissolve

Sonicate for 5 min

Inject 5 µL into IC System

Anion-Exchange Separation
(Dionex IonPac AS4A-SC)

Suppressed Conductivity Detection

Quantify Sulfate Concentration
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Workflow for Sulfate Determination in Butanol (Direct Injection Method)

Sample Preparation

IC Analysis

Butanol Sample (Total Sulfate)

Directly Inject 5 µL into IC System

Butanol Sample (Potential Sulfate)

Add 30% H2O2 and Mix

Directly Inject 5 µL into IC System

Anion-Exchange Separation
(Dionex IonPac AS22)

Suppressed Conductivity Detection

Quantify Sulfate Concentration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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